Cas no 2548988-93-6 (4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
• CAS No: 2548988-93-6
• MF: C₁₆H₂₀N₈S
• MW: 356.448599815369
• CID: 5310636
• PubChem ID: 154829169
• Update Time: 2025-06-11

4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-[4-[6-Ethyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-1,2,4-triazolo[4,3-b]pyridazine
• 4-ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
• 2548988-93-6
• AKOS040731136
• F6792-3280
• 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine

• Inchi： 1S/C16H20N8S/c1-3-12-10-15(19-16(18-12)25-2)23-8-6-22(7-9-23)14-5-4-13-20-17-11-24(13)21-14/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key： QDEXUUKWIQHWIX-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(CC)=CC(=N1)N1CCN(C2C=CC3=NN=CN3N=2)CC1

Computed Properties

• Exact Mass: 356.15316385g/mol
• Monoisotopic Mass: 356.15316385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.46±0.41(Predicted)

Additional information on 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine

Professional Introduction to 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine (CAS No. 2548988-93-6)

4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is a highly sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2548988-93-6, represents a novel class of molecules with potential applications in the treatment of various diseases. The intricate structure of this compound, featuring multiple heterocyclic rings and functional groups, makes it a subject of intense study for its pharmacological properties.

The core structure of 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine consists of a pyrimidine ring substituted with various functional groups. The presence of a methylsulfanyl group at the 2-position and a piperazine moiety at the 6-position adds to its complexity and potential biological activity. The compound also incorporates a [1,2,4]triazolo[4,3-b]pyridazine scaffold, which is known for its role in enhancing binding affinity to biological targets. This scaffold is particularly interesting because it has been shown to interact with enzymes and receptors in ways that could lead to therapeutic effects.

In recent years, there has been growing interest in the development of new drugs that target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine make it a promising candidate for such applications. Researchers have been exploring its potential as an inhibitor of kinases and other enzymes that play critical roles in disease progression. Preliminary studies have shown that this compound can modulate the activity of these enzymes in vitro, suggesting its therapeutic potential.

The synthesis of 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is a complex process that requires careful optimization to ensure high yield and purity. The synthesis involves multiple steps, including the formation of the triazolo[4,3-b]pyridazine ring and the subsequent coupling with the piperazine moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve these transformations efficiently. The challenge lies in maintaining regioselectivity and minimizing side reactions throughout the synthesis.

One of the key aspects of studying 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is its interaction with biological targets. Researchers are using computational methods to predict how this compound might bind to proteins and other biomolecules. These predictions are then validated through experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding the binding mechanism is crucial for designing derivatives with improved efficacy and reduced side effects.

The pharmacokinetic properties of 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine are also being studied to assess its suitability for clinical use. Factors such as solubility, stability, and metabolic clearance are critical determinants of a drug's bioavailability. Researchers are employing various techniques to optimize these properties through structural modifications. For instance, replacing certain functional groups with more hydrophilic or lipophilic substitutes can significantly impact solubility and absorption rates.

In conclusion，the compound 4-Ethyl-2-(methylsulfanyl)-6-(4-{[1，2，۴]triazolo[۴，۳-b]pyridazin－۶－yıl}piperizin－１－yıl)pyrimidine (CAS No. 25۴۸۹۸8－93－۶) represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications。Further studies are needed to fully elucidate its pharmacological properties and optimize its synthesis for large-scale production。With continued research，this compound has the potential to contribute to the development of new treatments for various diseases，improving patient outcomes worldwide。